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Compound of Interest

Compound Name: L-Lysine, glycyl-L-valyl-

Cat. No.: B15442103

This technical guide provides essential physicochemical data for L-Lysine and the dipeptide
Glycyl-L-Valine, targeting researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the core molecular properties for L-Lysine and Glycyl-L-Valine is presented
below. This data is fundamental for a range of experimental and developmental applications,
from biochemical assays to formulation development.

Compound Molecular Formula Molecular Weight ( g/mol )
L-Lysine C6H14N202 146.19[1][2][3][4]
Glycyl-L-Valine C7H14N203 174.20[5][6]

Experimental Methodologies & Signaling Pathways

Further research into common experimental protocols and associated signaling pathways for
these molecules is required to provide a comprehensive overview. The following sections would
typically include detailed methodologies for techniques such as High-Performance Liquid
Chromatography (HPLC) for quantification, Mass Spectrometry (MS) for structural analysis,
and Nuclear Magnetic Resonance (NMR) for detailed structural elucidation.
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Further investigation is needed to provide specific experimental protocols and to visualize any
relevant biological pathways using Graphviz as requested.

lllustrative Diagrams

To further elaborate on the roles and interactions of L-Lysine and Glycyl-L-Valine in biological
systems, diagrams of relevant signaling pathways and experimental workflows would be
generated. These visualizations are crucial for understanding the complex interactions and
mechanisms of action.

Diagrams will be provided upon identification of relevant pathways and experimental workflows
from further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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